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The proliferation of illicitty manufactured fentanyl and its analogues has precipitated an
unprecedented public health crisis, compelling regulatory bodies worldwide to intensify their
scrutiny of the chemical precursors essential for their synthesis. Among these precursors, 4-
anilino-N-phenethylpiperidine (4-ANPP) is a critical and highly regulated intermediate.[1][2][3]
This guide focuses on a closely related compound, N-formyl 4-ANPP, providing an in-depth
analysis of its regulatory standing, its chemical relationship to controlled substances, and the
compliance framework for researchers and chemical industry professionals. While N-formyl 4-
ANPP is not explicitly scheduled under the Controlled Substances Act (CSA), its identity as a
close chemical relative of a Schedule Il immediate precursor places it in a position of significant
regulatory interest. This document serves as a technical resource for understanding the legal
and scientific considerations surrounding this and similar compounds in the context of ongoing
efforts to combat the illicit drug trade.

Chemical Profile and Identification

N-formyl 4-ANPP is an analytical reference standard structurally similar to known opioids.[4]
Its primary significance lies in its relationship to 4-ANPP, a direct precursor in the synthesis of
fentanyl and its analogues.[1][5]
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Table 1: Chemical Identifiers for N-formyl 4-ANPP

Identifier Value

N-phenyl-N-[1-(2-phenylethyl)-4-piperidinyl]-
Formal Name
formamide

N-formyl-4-Aminophenyl-1-phenethylpiperidine,
Common Synonyms N-formyl-4-Anilino-N-phenethylpiperidine, 4-

formyl Despropionyl fentanyl

CAS Number 66670-15-3[4]
Molecular Formula C20H24N20J[4]
Formula Weight 308.4 g/mol [4]

Pharmacologically, N-formyl 4-ANPP, much like its precursor 4-ANPP, is considered inactive
and does not produce opioid effects.[5] Its presence in forensic samples is primarily viewed as
an impurity from or a marker of a specific chemical synthesis route used in illicit fentanyl
production.

Regulatory Status: A Tale of Precursors and
Analogues

The core of understanding N-formyl 4-ANPP's regulatory status lies not in a direct listing, but
in its relationship to its immediate chemical parent, 4-ANPP. The U.S. Drug Enforcement
Administration (DEA) has implemented stringent controls on key fentanyl precursors to disrupt
illicit manufacturing.

The Controlled Status of 4-ANPP and Other Precursors

The DEA controls precursor chemicals under two main categories: "List I" and "List II"
chemicals, and as "immediate precursors" under the scheduling provisions of the CSA.

e 4-ANPP (4-anilino-N-phenethylpiperidine): The DEA has designated 4-ANPP as a Schedule
Il immediate precursor to fentanyl.[2][3][6] This is a critical distinction. Unlike a List |
chemical, a Schedule Il immediate precursor is itself a controlled substance, subject to the
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most stringent regulations regarding manufacturing, distribution, and handling. This
scheduling was finalized on August 30, 2010.[6][7]

e N-Phenethyl-4-piperidone (NPP): A precursor to 4-ANPP in the common "Siegfried method"
of fentanyl synthesis, NPP is regulated as a List | chemical.[6][8]

o Benzylfentanyl and 4-anilinopiperidine (4-AP): In response to clandestine chemists altering
synthesis routes to avoid controlled precursors, the DEA designated benzylfentanyl and 4-
anilinopiperidine as List | chemicals, effective May 15, 2020.[6]

International bodies have mirrored these controls. In 2017, the United Nations Commission on
Narcotic Drugs placed both NPP and 4-ANPP into Table | of the Convention Against lllicit Traffic
in Narcotic Drugs and Psychotropic Substances.[6][9] Subsequently, China also scheduled
these two precursors, effective February 1, 2018, a significant step in curbing the global flow of
these chemicals.[6][10]

Table 2: Regulatory Status of Key Fentanyl Precursors in the United States

Chemical DEA Classification Regulation Reference

Schedule Il Immediate
4-ANPP 21 CFR 1308.12(g)[11]
Precursor

Schedule Il Immediate

Norfentanyl Precursor 21 CFR 1308.12(g)[11]
NPP List | Chemical 73 FR 43355[6]
Benzylfentanyl List | Chemical 84 FR 48314[6]
4-anilinopiperidine List I Chemical 84 FR 48314[6]

Where Does N-formyl 4-ANPP Fit? The Analogue Act

N-formyl 4-ANPP is not explicitly listed as a scheduled substance or a List I/l chemical.
However, this does not place it outside of regulatory concern. Its status is primarily interpreted
through the lens of the Controlled Substance Analogue Enforcement Act of 1986.
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A substance can be treated as a Schedule | controlled substance if it is a "controlled substance
analogue." A substance meets this definition if it has:

» A chemical structure that is substantially similar to a Schedule | or Il controlled substance.[7]

» An effect on the central nervous system that is substantially similar to a Schedule | or II
controlled substance, OR is represented or intended to have such an effect.[7]

Given that N-formyl 4-ANPP is structurally very similar to the Schedule Il precursor 4-ANPP, a
legal argument could be made for its consideration as an analogue, particularly if it is intended
for use in illicit fentanyl synthesis. This ambiguity necessitates a cautious approach from
researchers and chemical suppliers.

The Role of N-formyl 4-ANPP in Fentanyl Synthesis
Pathways

The two most historically significant routes for clandestine fentanyl synthesis are the Janssen
method and the Siegfried method.[6] The Siegfried route, in particular, relies on 4-ANPP as the
immediate precursor to fentanyl.

Figure 1: Simplified Siegfried synthesis route for fentanyl, highlighting the critical role of the
Schedule Il precursor 4-ANPP.

The presence of N-formyl 4-ANPP in seized drug samples could indicate several possibilities:

e An Impurity: It could be a byproduct resulting from incomplete or inefficient acylation during
the final step of fentanyl synthesis.

o A Masked Precursor: Clandestine chemists may attempt to synthesize and traffic N-formyl
4-ANPP to circumvent controls on 4-ANPP, with the intention of later converting it to 4-ANPP
or directly to fentanyl.

« Indicator of a Novel Synthesis Route: The emergence of novel byproducts can signal a shift
in chemical pathways as illicit manufacturers adapt to precursor regulations.[12][13]

Analytical Methodologies for Detection
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For forensic and research laboratories, the definitive identification of N-formyl 4-ANPP and

related substances is crucial. The primary analytical techniques employed are:

Gas Chromatography-Mass Spectrometry (GC-MS): A robust method for separating and
identifying volatile and semi-volatile compounds. Spectral libraries, such as the one provided
by Cayman Chemical, contain reference spectra for N-formyl 4-ANPP to aid in its
identification.[4]

Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high
sensitivity and specificity, making it ideal for detecting trace amounts of precursors,
metabolites, and byproducts in complex matrices like seized drug samples or biological
fluids.[5]

Compliance Protocols for Researchers and Industry

Given the stringent regulation of 4-ANPP and the ambiguous status of N-formyl 4-ANPP as a

potential analogue, all handling must be approached with a high degree of caution and

adherence to DEA regulations.

Step-by-Step Guide to Handling Controlled Precursors

Verification of Chemical Status: Before acquiring any related chemical, consult the current
DEA Diversion Control Division's lists of scheduled substances (21 CFR Part 1308) and List
I/ll chemicals.[7][11] For unlisted chemicals like N-formyl 4-ANPP, an official determination
can be requested from the DEA's Drug and Chemical Evaluation Section.[7]

DEA Registration: Any entity that manufactures, distributes, imports, exports, or conducts
research with a Schedule 1l substance like 4-ANPP must be registered with the DEA.

Record-Keeping: Maintain meticulous and accurate records of all transactions involving
controlled substances, including quantities received, used, and disposed of. These records
must be readily available for DEA inspection.

Security: Implement robust physical security measures to prevent the diversion of controlled
substances, in accordance with DEA regulations. This includes secure storage and
controlled access.
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e Suspicious Order Reporting: All regulated entities have an obligation to report any suspicious
orders, including those of unusual size, frequency, or payment method, to the DEA.

Conclusion: A Dynamic and Evolving Regulatory
Challenge

N-formyl 4-ANPP exists in a gray area of chemical control. While not explicitly scheduled, its
close structural similarity to the Schedule Il immediate precursor 4-ANPP makes it a compound
of significant interest to law enforcement and regulatory agencies. For scientists, researchers,
and drug development professionals, understanding the regulatory framework is not merely a
matter of compliance but a critical component of responsible chemical stewardship. The control
of fentanyl precursors is a dynamic field; clandestine chemists continuously adapt their
methods, requiring regulators to remain vigilant. Therefore, professionals in this field must
prioritize staying informed on the latest DEA rulings and international control measures to
ensure their work remains both scientifically sound and legally compliant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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